Cas no 887344-38-9 (2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride)

• Product Name: 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride
• CAS No: 887344-38-9
• MF: C₁₂H₇Cl₃O₂S
• MW: 321.606779336929
• MDL: MFCD03840034
• CID: 2811552
• PubChem ID: 3470643
• Update Time: 2025-06-15

2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride
• 2-(3,4-dichlorophenyl)benzenesulfonyl Chloride
• 3',4'-Dichloro-[1,1'-biphenyl]-2-sulfonylchloride
• [2-(3,4-DICHLOROPHENYL)PHENYL]SULFONYLCHLORIDE
• [2-(3,4-DICHLOROPHENYL)PHENYL]SULFONYL CHLORIDE
• MFCD03840034
• SCHEMBL6949091
• 887344-38-9
• CS-0171196
• AR1244
• AKOS025404124
• [2-(3,4-dichlorophenyl)phenyl]sulphonyl chloride
• AS-45066
• DTXSID70392782

• MDL： MFCD03840034
• Inchi： 1S/C12H7Cl3O2S/c13-10-6-5-8(7-11(10)14)9-3-1-2-4-12(9)18(15,16)17/h1-7H
• InChI Key： NKNFGTZKGUVHGA-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C1C=CC(=C(C=1)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 319.923234g/mol
• Monoisotopic Mass: 319.923234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride

Introduction to 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride (CAS No. 887344-38-9)

2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride, identified by its Chemical Abstracts Service (CAS) number 887344-38-9, is a specialized organosulfur compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both chlorine substituents on the phenyl ring and the sulfonyl chloride functional group imparts unique reactivity, making it a valuable building block for medicinal chemists and synthetic organic chemists.

The structural features of 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride contribute to its versatility in chemical transformations. The sulfonyl chloride moiety is highly reactive towards nucleophiles, facilitating the formation of sulfonamides, sulfonates, and other derivatives. Additionally, the electron-withdrawing nature of the chlorine atoms enhances the electrophilicity of the sulfonyl group, thereby accelerating reactions such as nucleophilic substitution and coupling reactions. These properties make it an indispensable reagent in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride has emerged as a key intermediate in several drug discovery campaigns. For instance, its application in synthesizing sulfonamide-based inhibitors has shown promise in targeting various enzymatic pathways involved in diseases such as cancer and inflammation. The compound's ability to undergo facile functionalization allows for the rapid diversification of molecular structures, enabling medicinal chemists to explore a wide range of pharmacological profiles.

One notable area where 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride has made significant contributions is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. By serving as a precursor for sulfonamide derivatives, this compound aids in creating molecules that can selectively inhibit specific kinases without affecting others. Such selectivity is critical for minimizing off-target effects and improving patient outcomes.

The synthesis of 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride typically involves the chlorosulfonation of a suitable aromatic precursor followed by subsequent reactions to introduce the desired substituents. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as flow chemistry and microwave-assisted synthesis have further enhanced the efficiency of producing this compound on both laboratory and industrial scales.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and mechanism of 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the design of more effective drug candidates. By integrating experimental data with computational predictions, researchers can predictably modify molecular structures to enhance potency and selectivity.

The pharmaceutical industry continues to leverage 2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride as a cornerstone intermediate in drug development pipelines. Its broad applicability across multiple therapeutic areas underscores its importance as a chemical building block. As new synthetic strategies and computational tools emerge, the potential uses for this compound are likely to expand further, driving innovation in medicinal chemistry.

In conclusion,2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride (CAS No. 887344-38-9) represents a critical component in modern chemical synthesis and drug discovery. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents. With ongoing advancements in synthetic methodologies and computational chemistry,2-(3,4-Dichlorophenyl)PhenylSulfonyl Chloride is poised to remain at the forefront of pharmaceutical innovation for years to come.